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Compound of Interest

Compound Name: Tetrapropylammonium bisulfate

Cat. No.: B049475

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Tetrapropylammonium bisulfate, tailored for researchers, scientists,
and drug development professionals. Adherence to these procedures is critical for ensuring
laboratory safety and environmental protection.

Tetrapropylammonium bisulfate is a chemical compound that requires careful handling and
disposal due to its potential hazards. This guide outlines the necessary steps and precautions
to manage its waste stream effectively and safely.

Key Safety and Handling Information

Before proceeding with disposal, it is crucial to be aware of the hazards associated with
Tetrapropylammonium bisulfate. It can cause skin irritation, serious eye irritation, and may
cause respiratory irritation. Always consult the Safety Data Sheet (SDS) for complete safety
information. Personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn at all times when handling this chemical.

Quantitative Data

The following table summarizes key quantitative data for Tetrapropylammonium bisulfate.
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Property Value Reference
CAS Number 56211-70-2

Molecular Formula C12H29N0O4S [1]
Molecular Weight 283.43 g/mol [1]
Appearance White to Off-White Solid [1]

Melting Point 158-160 °C [1]

Hazard Codes H315, H319, H335

WGK (Water Hazard Class) 3

Step-by-Step Disposal Protocol

The disposal of Tetrapropylammonium bisulfate must be carried out in compliance with all
national and local regulations. The following protocol provides a general framework for its safe
disposal.

1. Waste Collection and Storage:

¢ Do not mix: Never mix Tetrapropylammonium bisulfate waste with other chemical waste
streams.

« Original Containers: Whenever possible, store waste in its original container. If this is not
feasible, use a clearly labeled, compatible container. The label should include the full
chemical name and relevant hazard symbols.

e Secure Storage: Store waste containers in a designated, well-ventilated, and secure area,
away from incompatible materials. Keep containers tightly closed.

2. Spill Management:

 In the event of a spill, evacuate the immediate area.

o For solid spills, carefully sweep up the material and place it into a suitable container for
disposal. Avoid generating dust.

» For solutions, use an inert absorbent material to contain the spill.

e Clean the affected area thoroughly.
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o All materials used for cleanup should be treated as hazardous waste and disposed of
accordingly.

3. Final Disposal:

» Approved Waste Disposal Facility: The disposal of Tetrapropylammonium bisulfate must
be handled by a licensed and approved waste disposal company.[2]

» Do Not Dispose Down the Drain: This chemical can be harmful to aquatic life; therefore, it
must not be disposed of down the drain or into any water systems.[3]

o Container Disposal: Handle uncleaned, empty containers as you would the product itself.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and steps for the proper disposal
of Tetrapropylammonium bisulfate.
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Tetrapropylammonium Bisulfate Disposal Workflow
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Caption: Disposal workflow for Tetrapropylammonium Bisulfate.
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This guide is intended to provide a clear and actionable framework for the safe disposal of
Tetrapropylammonium bisulfate. Always prioritize safety and regulatory compliance in your
laboratory operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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